Cas no 2228737-39-9 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2228737-39-9
• MF: C₁₀H₁₄F₂N₂O₂
• MW: 232.227169513702
• CID: 6109646
• PubChem ID: 165633632
• Update Time: 2025-05-20

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• 2228737-39-9
• EN300-1953675

• Inchi： 1S/C10H14F2N2O2/c1-4-14-7(3)8(6(2)13-14)5-10(11,12)9(15)16/h4-5H2,1-3H3,(H,15,16)
• InChI Key： MKXCAFZLVRXKBK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C(C)=NN(CC)C=1C)F

Computed Properties

• Exact Mass: 232.10233402g/mol
• Monoisotopic Mass: 232.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid

Research Brief on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS: 2228737-39-9)

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS: 2228737-39-9) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and difluoropropanoic acid moieties, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid involves a multi-step process that ensures high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate.

Pharmacological studies have revealed that this compound exhibits significant activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest that it may have applications in treating inflammatory diseases, metabolic disorders, and certain types of cancer. The difluoropropanoic acid moiety is believed to enhance the compound's bioavailability and metabolic stability, which are key factors in drug development.

Recent publications have highlighted the compound's interaction with key enzymes and receptors, providing insights into its mechanism of action. For instance, it has been shown to inhibit certain kinases involved in inflammatory signaling pathways. These findings are supported by molecular docking studies and kinetic assays, which demonstrate the compound's high affinity for its targets.

Despite these promising results, further research is needed to fully elucidate the therapeutic potential and safety profile of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid. Ongoing studies are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models. The compound's unique chemical structure and biological activity make it a compelling candidate for future drug development efforts.

In conclusion, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid represents a significant advancement in the field of medicinal chemistry. Its potential applications in treating a range of diseases underscore the importance of continued research and development. As more data becomes available, this compound may pave the way for new therapeutic strategies and improved patient outcomes.